
biological activity of Ethyl 4-(4-nitrophenyl)-1,3-
thiazole-2-carboxylate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
Ethyl 4-(4-nitrophenyl)-1,3-

thiazole-2-carboxylate

Cat. No.: B1599923 Get Quote

An In-Depth Technical Guide to the Biological Activity of Ethyl 4-(4-nitrophenyl)-1,3-thiazole-
2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Thiazole Scaffold - A Cornerstone in
Medicinal Chemistry
The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, is a

privileged scaffold in medicinal chemistry.[1][2] Its unique structural and electronic properties

allow for a diverse range of interactions with biological macromolecules, making it a

cornerstone in the development of novel therapeutic agents.[3] Thiazole derivatives have

demonstrated a remarkable breadth of pharmacological activities, including antimicrobial,

anticancer, anti-inflammatory, and antiviral properties.[4][5][6] This guide focuses on a specific,

yet representative, member of this class: Ethyl 4-(4-nitrophenyl)-1,3-thiazole-2-carboxylate,

providing a technical exploration of its synthesis, and known and potential biological activities

based on the extensive research into its structural congeners.
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The synthesis of the title compound can be efficiently achieved via the Hantzsch thiazole

synthesis, a classic and reliable method for constructing the thiazole core. This reaction

involves the condensation of a thioamide with an α-haloketone.

Proposed Synthetic Pathway

Ethyl 2-chloroacetoacetate

Condensation Intermediate

4-Nitrothiobenzamide

Ethyl 4-(4-nitrophenyl)-1,3-thiazole-2-carboxylateCyclization & Dehydration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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